Cas no 2228383-68-2 (tert-butyl N-3-amino-2-(4,6-dichloropyridin-2-yl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(4,6-dichloropyridin-2-yl)-2-methylpropylcarbamate
• CAS No: 2228383-68-2
• MF: C₁₄H₂₁Cl₂N₃O₂
• MW: 334.241441488266
• CID: 6264692
• PubChem ID: 165713869
• Update Time: 2025-05-25

tert-butyl N-3-amino-2-(4,6-dichloropyridin-2-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(4,6-dichloropyridin-2-yl)-2-methylpropylcarbamate
• EN300-1886897
• 2228383-68-2
• tert-butyl N-[3-amino-2-(4,6-dichloropyridin-2-yl)-2-methylpropyl]carbamate

• Inchi： 1S/C14H21Cl2N3O2/c1-13(2,3)21-12(20)18-8-14(4,7-17)10-5-9(15)6-11(16)19-10/h5-6H,7-8,17H2,1-4H3,(H,18,20)
• InChI Key： CJNPYYRLRYGSPV-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C=1)C(C)(CN)CNC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 333.1010823g/mol
• Monoisotopic Mass: 333.1010823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-3-amino-2-(4,6-dichloropyridin-2-yl)-2-methylpropylcarbamate

tert-butyl N-3-amino-2-(4,6-dichloropyridin-2-yl)-2-methylpropylcarbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl N-3-amino-2-(4,6-dichloropyridin-2-yl)-2-methylpropylcarbamate (CAS No. 2228383-68-2) stands as a significant molecule with diverse applications. This compound is a derivative of amino carbamates, a class of compounds known for their versatility in various chemical and biological contexts. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further linked to an amino group and a substituted pyridine ring. The presence of the 4,6-dichloropyridin-2-yl group introduces unique electronic and steric properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of tert-butyl N-3-amino-2-(4,6-dichloropyridin-2-yl)-2-methylpropylcarbamate in the field of agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has made it a promising candidate for developing novel herbicides. Researchers have demonstrated that this compound exhibits selective activity against certain weeds without adversely affecting crops, which is a critical factor in sustainable agriculture. Furthermore, its stability under various environmental conditions enhances its suitability for field applications.

Beyond agrochemicals, this compound has also shown potential in the pharmaceutical industry. Preclinical studies suggest that tert-butyl N-3-amino-2-(4,6-dichloropyridin-2-yl)-2-methylpropylcarbamate may serve as a lead molecule for designing drugs targeting specific cellular pathways. The amino group and the pyridine ring contribute to its ability to interact with proteins, making it a valuable tool in drug discovery efforts. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects.

The synthesis of tert-butyl N-3-amino-2-(4,6-dichloropyridin-2-yl)-2-methylpropylcarbamate involves multi-step reactions that require precise control over reaction conditions. Key steps include the formation of the pyridine ring substituents and the subsequent coupling with the carbamate group. Advanced techniques such as microwave-assisted synthesis and catalytic processes have been employed to improve yield and purity. These methods not only streamline production but also align with green chemistry principles by minimizing waste and energy consumption.

In terms of safety and handling, this compound adheres to standard laboratory protocols for handling organic chemicals. Proper personal protective equipment (PPE) should be used during synthesis and analysis to ensure operator safety. Storage conditions are typically at room temperature in well-sealed containers to prevent degradation or contamination.

From an environmental perspective, understanding the fate and transport of tert-butyl N-3-amino-2-(4,6-dichloropyridin-2-yl)-2-methylpropylcarbamate in different ecosystems is crucial for risk assessment. Studies indicate that it undergoes biodegradation under aerobic conditions, reducing its persistence in the environment. However, further research is needed to evaluate its impact on non-target organisms and ecosystems under various exposure scenarios.

In conclusion, tert-butyl N-3-amino-2-(4,6-dichloropyridin-2-yl)-2-methylpropylcarbamate (CAS No. 2228383